Cas no 902433-04-9 (5-{(4-tert-butylphenyl)methylsulfanyl}-8,9-dimethoxy-2-phenyl-1,2,4triazolo1,5-cquinazoline)

• Product Name: 5-{(4-tert-butylphenyl)methylsulfanyl}-8,9-dimethoxy-2-phenyl-1,2,4triazolo1,5-cquinazoline
• CAS No: 902433-04-9
• MF: C₂₈H₂₈N₄O₂S
• MW: 484.612524986267
• CID: 6387263
• PubChem ID: 20855844
• Update Time: 2025-10-31

5-{(4-tert-butylphenyl)methylsulfanyl}-8,9-dimethoxy-2-phenyl-1,2,4triazolo1,5-cquinazoline Chemical and Physical Properties

Names and Identifiers

• 5-{(4-tert-butylphenyl)methylsulfanyl}-8,9-dimethoxy-2-phenyl-1,2,4triazolo1,5-cquinazoline
• 5-((4-(tert-butyl)benzyl)thio)-8,9-dimethoxy-2-phenyl-[1,2,4]triazolo[1,5-c]quinazoline
• AKOS001824615
• 5-{[(4-TERT-BUTYLPHENYL)METHYL]SULFANYL}-8,9-DIMETHOXY-2-PHENYL-[1,2,4]TRIAZOLO[1,5-C]QUINAZOLINE
• 902433-04-9
• F3407-1733
• 5-[(4-tert-butylphenyl)methylsulfanyl]-8,9-dimethoxy-2-phenyl-[1,2,4]triazolo[1,5-c]quinazoline

• Inchi： 1S/C28H28N4O2S/c1-28(2,3)20-13-11-18(12-14-20)17-35-27-29-22-16-24(34-5)23(33-4)15-21(22)26-30-25(31-32(26)27)19-9-7-6-8-10-19/h6-16H,17H2,1-5H3
• InChI Key： GPMNYHAHDZFJDG-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(OC)C(OC)=C2)C2=NC(C3=CC=CC=C3)=NN2C=1SCC1=CC=C(C(C)(C)C)C=C1

Computed Properties

• Exact Mass: 484.19329732g/mol
• Monoisotopic Mass: 484.19329732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 86.8Ų

Additional information on 5-{(4-tert-butylphenyl)methylsulfanyl}-8,9-dimethoxy-2-phenyl-1,2,4triazolo1,5-cquinazoline

5-{(4-tert-butylphenyl)methylsulfanyl}-8,9-dimethoxy-2-phenyl-1,2,4triazolo1,5-cquinazoline (CAS No. 902433-04-9): A Comprehensive Overview

5-{(4-tert-butylphenyl)methylsulfanyl}-8,9-dimethoxy-2-phenyl-1,2,4triazolo1,5-cquinazoline (CAS No. 902433-04-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoloquinazolines and is characterized by its unique structural features, including a tert-butylphenyl methylsulfanyl group and dimethoxy substituents. These structural elements contribute to its potential therapeutic applications and have been the focus of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The CAS number 902433-04-9 serves as a unique identifier for this compound in chemical databases and literature, facilitating its tracking and reference in scientific research. The compound's molecular formula is C₂₆H₂₇N₅O₂S, and its molecular weight is approximately 477.6 g/mol. The presence of multiple functional groups, such as the sulfanyl, methoxy, and phenyl moieties, imparts a high degree of chemical reactivity and biological activity to this molecule.

Recent research has highlighted the potential of 5-{(4-tert-butylphenyl)methylsulfanyl}-8,9-dimethoxy-2-phenyl-1,2,4triazolo1,5-cquinazoline in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders. Studies have shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been demonstrated to inhibit the activation of microglia and astrocytes, which are central players in neuroinflammation. This property makes it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 5-{(4-tert-butylphenyl)methylsulfanyl}-8,9-dimethoxy-2-phenyl-1,2,4triazolo1,5-cquinazoline has also shown promise in cancer research. Preclinical studies have indicated that this compound possesses antiproliferative effects on various cancer cell lines. It has been found to induce apoptosis and cell cycle arrest by targeting specific signaling pathways involved in cell growth and division. These findings suggest that this compound could be a valuable lead for the development of novel anticancer agents.

The pharmacokinetic properties of 5-{(4-tert-butylphenyl)methylsulfanyl}-8,9-dimethoxy-2-phenyl-1,2,4triazolo1,5-cquinazoline have also been investigated to assess its suitability for clinical use. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound has good oral bioavailability and a reasonable half-life in vivo, which are essential characteristics for a drug candidate. Furthermore, it has demonstrated low toxicity in preclinical toxicity studies, suggesting a favorable safety profile.

The structural complexity of 5-{(4-tert-butylphenyl)methylsulfanyl}-8,9-dimethoxy-2-phenyl-1,2,4triazolo1,5-cquinazoline presents both opportunities and challenges for synthetic chemists. The synthesis of this compound typically involves multiple steps and requires careful control over reaction conditions to achieve high yields and purity. Recent advances in synthetic methodologies have led to more efficient routes for the preparation of this molecule. For example, the use of transition-metal-catalyzed cross-coupling reactions has enabled the synthesis of this compound with improved yields and reduced side products.

In conclusion, 5-{(4-tert-butylphenyl)methylsulfanyl}-8,9-dimethoxy-2-phenyl-1,2,4triazolo1,5-cquinazoline (CAS No. 902433-04-9) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features contribute to its biological activities and make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide deeper insights into its mechanisms of action and pave the way for its clinical evaluation as a novel therapeutic agent.